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Compound of Interest

Compound Name: C23H16Br2N2O4

Cat. No.: B12622877 Get Quote

A comprehensive search for the chemical compound with the molecular formula

C23H16Br2N2O4 has revealed a significant lack of publicly accessible experimental data. This

scarcity of information prevents a thorough comparison of its performance and the

reproducibility of its experimental results against other alternatives.

Initial investigations into scientific databases and chemical repositories did not yield a common

name or a widely recognized identifier for a compound with the precise molecular formula

C23H16Br2N2O4. While searches returned information for structurally related compounds or

those with similar elemental compositions, no direct matches were found that would allow for a

detailed analysis as requested. For instance, the compound Brucine (C23H26N2O4) was

identified, but it differs in its hydrogen count and lacks the two bromine atoms specified in the

query.

This absence of data makes it impossible to construct a comparative guide detailing

experimental protocols, quantitative data, or signaling pathways related to C23H16Br2N2O4.

To proceed with a meaningful analysis, further clarification on the compound in question is

required.

Recommendations for Researchers and Scientists:

To enable a comprehensive review and comparison, it is crucial to provide a more specific

identifier for the compound of interest. This could include:
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Common or trade name: If the compound is known by a name other than its molecular

formula.

CAS Registry Number: A unique numerical identifier assigned by the Chemical Abstracts

Service.

Relevant publications: Citing any research papers or patents that describe the synthesis,

characterization, or biological evaluation of C23H16Br2N2O4 would provide the necessary

foundation for this analysis.

Without this additional information, any attempt to create a comparison guide would be

speculative and lack the scientific rigor required by the research community. We encourage

researchers, scientists, and drug development professionals who have information on

C23H16Br2N2O4 to provide these details to facilitate a thorough and objective evaluation.

To cite this document: BenchChem. [In-depth Analysis of C23H16Br2N2O4 Reveals a Gap in
Publicly Available Experimental Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12622877#reproducibility-of-c23h16br2n2o4-
experimental-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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